2-amino-N-cyclopropyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
Description
“2-amino-N-cyclopropyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide” is a research chemical with the CAS number 590360-08-0 . It has a molecular weight of 250.36 and a molecular formula of C13H18N2OS .
Molecular Structure Analysis
The compound has a complex structure with several functional groups. The canonical SMILES representation isCC1CCC2=C(C1)SC(=C2C(=O)NC3CC3)N . This indicates the presence of a cyclopropyl group, a benzothiophene ring, and an amide group in the molecule . Physical And Chemical Properties Analysis
This compound has a boiling point of 415.1±45.0 ℃ at 760 mmHg and a density of 1.3±0.1 g/cm3 . It has a complexity of 319 and a topological polar surface area of 83.4 . It also has 3 hydrogen bond acceptors and 2 hydrogen bond donors .Scientific Research Applications
Synthesis and Analysis of Biological Derivatives
Azomethine derivatives of 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide are explored as biologically active compounds, demonstrating prospects for molecular design in medical chemistry and pharmaceutical science. The synthesized azomethines show potential cytostatic, antitubercular, and anti-inflammatory activities. The research emphasizes the optimization of synthesis methods and analysis of these derivatives, paving the way for future development of active pharmaceutical substances (Chiriapkin, Kodonidi, & Larsky, 2021).
Biological Activity and Structural Analysis
Derivatives of 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide have demonstrated antibacterial and antifungal activities. Structural studies reveal significant molecular conformation stability due to intramolecular hydrogen bonding, influencing the compounds' biological activities. These findings contribute to our understanding of the structure-activity relationship in drug design (Vasu, Nirmala, Chopra, Mohan, & Saravanan, 2005).
Chemical Transformations and Applications
The compound has been a key participant in various chemical transformations. These studies provide valuable insights into the chemical behavior of the compound, opening doors to novel applications in synthetic chemistry and pharmaceuticals (Youssef, 2009).
Development of Antimicrobial and Anti-inflammatory Agents
Research into thiophene derivatives, including the compound , has led to the synthesis of potential antimicrobial and anti-inflammatory agents. This research has contributed to the search for new drugs with improved efficacy and safety profiles (Narayana, Ashalatha, Raj, & Kumari, 2006).
Properties
IUPAC Name |
2-amino-N-cyclopropyl-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2OS/c1-7-2-5-9-10(6-7)17-12(14)11(9)13(16)15-8-3-4-8/h7-8H,2-6,14H2,1H3,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NVRAAFPOYFVRQW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2=C(C1)SC(=C2C(=O)NC3CC3)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101134778 |
Source
|
| Record name | 2-Amino-N-cyclopropyl-4,5,6,7-tetrahydro-6-methylbenzo[b]thiophene-3-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101134778 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.36 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
590360-08-0 |
Source
|
| Record name | 2-Amino-N-cyclopropyl-4,5,6,7-tetrahydro-6-methylbenzo[b]thiophene-3-carboxamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=590360-08-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Amino-N-cyclopropyl-4,5,6,7-tetrahydro-6-methylbenzo[b]thiophene-3-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101134778 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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![2-Amino-5-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide](/img/structure/B1275795.png)
